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Compound of Interest

Compound Name: Diphenylmethane-d2

Cat. No.: B13828878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification

methodologies for diphenylmethane-d2 ((C₆H₅)₂CD₂), a deuterated isotopologue of

diphenylmethane. This document details two primary synthetic routes, outlines various

purification protocols, and describes analytical techniques for characterization and purity

assessment. The information is intended to serve as a valuable resource for researchers in

organic synthesis, medicinal chemistry, and drug development who require high-purity

deuterated compounds for their studies.

Synthesis of Diphenylmethane-d2
Two principal strategies for the synthesis of diphenylmethane-d2 are presented: a two-step

synthesis commencing with the reduction of benzophenone, and a direct hydrogen-deuterium

(H-D) exchange on diphenylmethane.

Two-Step Synthesis from Benzophenone
This synthetic approach involves the initial reduction of benzophenone to yield deuterated

diphenylmethanol, followed by the deoxygenation of the alcohol to the desired

diphenylmethane-d2.

The first step is the reduction of the carbonyl group of benzophenone using a deuterated

reducing agent, sodium borodeuteride (NaBD₄), to introduce the first deuterium atom.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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